Cas no 1492672-29-3 (1-(4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)methyl-1H-pyrazol-3-amine)

• Product Name: 1-(4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)methyl-1H-pyrazol-3-amine
• CAS No: 1492672-29-3
• MF: C₉H₁₂ClN₅
• MW: 225.678079605103
• CID: 5981987
• PubChem ID: 65863365
• Update Time: 2025-05-20

1-(4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-3-amine, 1-[(4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)methyl]-
• 1-(4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)methyl-1H-pyrazol-3-amine
• 1492672-29-3
• 1-((4-Chloro-1,3-dimethyl-1h-pyrazol-5-yl)methyl)-1h-pyrazol-3-amine
• EN300-1105644
• AKOS015204779
• CS-0284842
• 1-[(4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)methyl]-1H-pyrazol-3-amine

• Inchi： 1S/C9H12ClN5/c1-6-9(10)7(14(2)12-6)5-15-4-3-8(11)13-15/h3-4H,5H2,1-2H3,(H2,11,13)
• InChI Key： JNZDJIVUADHGKA-UHFFFAOYSA-N
• SMILES： N1(CC2N(C)N=C(C)C=2Cl)C=CC(N)=N1

Computed Properties

• Exact Mass: 225.0781231g/mol
• Monoisotopic Mass: 225.0781231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 61.7Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 439.4±45.0 °C(Predicted)
• pka: 3.75±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 1-(4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)methyl-1H-pyrazol-3-amine

Introduction to 1-(4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)methyl-1H-pyrazol-3-amine (CAS No. 1492672-29-3)

The compound 1-(4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)methyl-1H-pyrazol-3-amine, identified by its CAS number 1492672-29-3, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic derivative belongs to the pyrazole class, a scaffold widely recognized for its broad biological activity and therapeutic potential. The structural features of this compound, particularly the presence of two pyrazole rings linked through a methylene group and substituted with chloro and methyl groups, contribute to its unique chemical and pharmacological properties.

Recent research in medicinal chemistry has highlighted the importance of pyrazole derivatives in the development of novel therapeutic agents. The 4-chloro substituent at the 5-position of the first pyrazole ring and the methyl group at the 3-position of the second pyrazole ring are critical for modulating the compound's interactions with biological targets. These modifications enhance binding affinity and selectivity, making this compound a promising candidate for further investigation in drug discovery.

In particular, studies have demonstrated that pyrazole-based compounds exhibit significant activity against various enzymes and receptors involved in inflammatory and infectious diseases. The dual pyrazole structure of 1-(4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)methyl-1H-pyrazol-3-amine suggests potential applications in modulating pathways such as Janus kinases (JAKs) and tyrosine kinases, which are implicated in autoimmune disorders and cancer. The chloro substituent is known to enhance lipophilicity, improving membrane permeability and thus oral bioavailability, while the methyl groups contribute to steric hindrance, optimizing binding geometry.

One of the most compelling aspects of this compound is its potential in oncology research. Pyrazole derivatives have been extensively studied for their ability to inhibit tyrosine kinases, which are overexpressed in many cancers. The structural similarity of this compound to known kinase inhibitors suggests that it may exhibit comparable efficacy. Preclinical studies have begun to explore its interaction with various cancer cell lines, revealing promising antiproliferative effects. Additionally, its ability to cross the blood-brain barrier may open avenues for treating central nervous system tumors.

The synthesis of 1-(4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)methyl-1H-pyrazol-3-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the pyrazole core efficiently. The introduction of the 4-chloro and methyl substituents is achieved through selective functionalization methods, ensuring regioselectivity and minimizing side reactions.

Pharmacokinetic studies are crucial for evaluating the drug-like properties of this compound. Preliminary data indicate that it exhibits moderate solubility in water and good stability under physiological conditions. Its metabolic profile suggests that it is primarily metabolized via cytochrome P450 enzymes, a common pathway for many pharmaceuticals. Understanding these metabolic pathways is essential for predicting drug-drug interactions and optimizing dosing regimens.

The potential therapeutic applications of 1-(4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)methyl-1H-pyrazol-3-amine extend beyond oncology. Researchers are investigating its role in anti-inflammatory therapies due to its ability to modulate cytokine production and inhibit inflammatory pathways. Its structure also suggests potential activity against bacterial infections by interfering with bacterial enzyme function. This broad spectrum of activity makes it an attractive candidate for combination therapies.

In conclusion, 1-(4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)methyl-1H-pyrazol-3-am ine (CAS No. 1492672 -29 -3) is a structurally complex yet promising pharmaceutical intermediate with significant therapeutic potential. Its dual pyrazole framework, modified with key functional groups such as 4-chloro and methyl, contributes to its unique biological activity. Ongoing research aims to fully elucidate its mechanism of action and optimize its pharmacokinetic properties for clinical translation. As our understanding of molecular targets advances, compounds like this will play an increasingly important role in addressing unmet medical needs.